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Compound of Interest

Compound Name: Maleimide-NODA-GA

Cat. No.: B6297667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Maleimide-NODA-GA, a bifunctional chelator with significant applications in the labeling of

peptides and antibodies. This document details the chemical properties, a generalized

synthesis protocol, characterization methods, and its primary application in bioconjugation.

Introduction to Maleimide-NODA-GA
Maleimide-NODA-GA is a chemical compound that combines the functionalities of a

maleimide group and a NODA-GA (1,4,7-triazacyclononane-1-glutaric acid-4,7-diacetic acid)

chelator. The maleimide group provides a reactive site for covalent attachment to thiol groups

present in molecules such as cysteine residues in proteins and peptides. The NODA-GA

component is a powerful chelating agent, capable of stably binding with various metal ions,

which is particularly useful in imaging and radiotherapy applications. This dual functionality

makes Maleimide-NODA-GA a valuable tool in the development of targeted diagnostics and

therapeutics.[1][2]

Physicochemical Properties
The key physicochemical properties of Maleimide-NODA-GA are summarized in the table

below. These values are compiled from various commercial suppliers and provide a baseline

for the handling and characterization of this compound.
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Property Value Reference

Chemical Name

2,2'-(7-(1-carboxy-4-((2-(2,5-

dioxo-2,5-dihydro-1H-pyrrol-1-

yl)ethyl)amino)-4-

oxobutyl)-1,4,7-triazonane-1,4-

diyl)diacetic acid

[2]

Molecular Formula C21H31N5O9 [3]

Molecular Weight 497.51 g/mol [3]

Appearance White powder [2]

Purity
>90% to >96% (as specified by

supplier)
[1][3]

Storage Conditions
-20°C, protected from light and

moisture
[1]

Solubility Soluble in DMSO or DMF

Synthesis of Maleimide-NODA-GA
While a specific, detailed synthesis protocol for Maleimide-NODA-GA is not readily available in

peer-reviewed literature, a general synthetic route can be inferred from the synthesis of other

maleimido-functionalized NOTA derivatives.[4] The synthesis generally involves a multi-step

process that couples the maleimide moiety to the NODA-GA chelator.

A plausible synthetic pathway is outlined below:

Protection of NODA-GA: The carboxylic acid groups of the NODA-GA precursor are typically

protected to prevent side reactions.

Activation of the Glutaric Acid Arm: The free carboxylic acid on the glutaric acid arm of the

NODA-GA derivative is activated, often by converting it to an active ester (e.g., N-

hydroxysuccinimide ester).

Coupling with a Maleimide-Containing Amine: The activated NODA-GA is then reacted with

an amine-containing maleimide derivative, such as N-(2-aminoethyl)maleimide, to form an
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amide bond.

Deprotection: The protecting groups on the NODA-GA chelator are removed to yield the final

Maleimide-NODA-GA product.

Purification: The final product is purified, typically using high-performance liquid

chromatography (HPLC).[4]

A generalized workflow for the synthesis of Maleimide-NODA-GA.

Characterization of Maleimide-NODA-GA
The characterization of Maleimide-NODA-GA is crucial to confirm its identity and purity.

Standard analytical techniques that would be employed include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be used to

confirm the chemical structure of the final product.[2]

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is typically

used to determine the molecular weight of the compound and confirm its identity.[2]

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

final product.

Experimental Protocol: Conjugation to Thiol-
Containing Molecules
The primary application of Maleimide-NODA-GA is its conjugation to thiol-containing

molecules, such as proteins and peptides. The following is a general protocol for this

conjugation process.

Materials:

Maleimide-NODA-GA

Thiol-containing protein or peptide

Anhydrous DMSO or DMF
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Degassed conjugation buffer (e.g., PBS, Tris, or HEPES at pH 7.0-7.5)

Reducing agent (optional, e.g., TCEP)

Purification column (e.g., size-exclusion chromatography)

Protocol:

Prepare Maleimide-NODA-GA Stock Solution: Dissolve Maleimide-NODA-GA in anhydrous

DMSO or DMF to a concentration of 10 mM.

Prepare Protein/Peptide Solution: Dissolve the thiol-containing molecule in the degassed

conjugation buffer to a concentration of 1-10 mg/mL.

(Optional) Reduction of Disulfide Bonds: If the thiol groups are in the form of disulfide bonds,

they may need to be reduced. Add a 10-100 fold molar excess of TCEP to the protein

solution and incubate for 20-30 minutes at room temperature.

Conjugation Reaction: Add the Maleimide-NODA-GA stock solution to the protein/peptide

solution at a molar ratio of 10:1 to 20:1 (Maleimide-NODA-GA:protein). The optimal ratio

should be determined empirically.

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 2-

8°C, protected from light.

Purification: Remove the excess, unreacted Maleimide-NODA-GA and byproducts by size-

exclusion chromatography or dialysis.

A typical workflow for the conjugation of Maleimide-NODA-GA.

Applications in Drug Development
The ability of Maleimide-NODA-GA to specifically react with thiol groups makes it a valuable

linker for attaching payloads to antibodies or other targeting proteins.[2] This has significant

implications in the development of:

Antibody-Drug Conjugates (ADCs): Where a cytotoxic drug is chelated by the NODA-GA

moiety and the entire construct is attached to a tumor-targeting antibody via the maleimide
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group.

Radiopharmaceuticals: The NODA-GA can chelate a radioisotope for use in diagnostic

imaging (e.g., PET or SPECT) or targeted radiotherapy. The maleimide allows for site-

specific attachment to a targeting vector.

Logical relationship of Maleimide-NODA-GA components in bioconjugation.

Conclusion
Maleimide-NODA-GA is a versatile bifunctional chelator that plays a crucial role in the

development of targeted therapeutics and diagnostics. While detailed synthetic procedures are

not widely published, a general understanding of its synthesis can be derived from related

compounds. Its well-defined reactivity with thiol groups provides a robust method for the site-

specific modification of proteins and peptides, enabling the creation of advanced bioconjugates

for a range of applications in biomedical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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